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Comparative Serum Concentrations of Clomipramine

The table below summarizes key pharmacokinetic differences for clomipramine and its active metabolite,

desmethylclomipramine, between younger or midlife adults and elderly patients.

Parameter Younger/Midlife Adults Elderly Patients Key Implications

Elimination Half-
life (Parent Drug)

19 - 37 hours [1] [2] Longer half-life
(specific range not

quantified) [3]

Slower elimination in
elderly patients leads to

drug accumulation.

Elimination Half-
life (Metabolite)

54 - 77 hours [1] [2] Longer half-life

(specific range not
quantified) [3]

Further contributes to

accumulation of active
metabolite.

Time to Steady-
State

Approximately 3 weeks
for both parent drug and

metabolite [2]

Not explicitly stated,
but likely longer due to

prolonged half-life.

Dosing intervals and time
to reach stable therapeutic

levels are affected.
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Parameter Younger/Midlife Adults Elderly Patients Key Implications

Metabolic
Pathway
Efficiency

Normal demethylation
and hydroxylation [2]

Diminished
demethylation and

hydroxylation capacity
[3] [2]

Lower metabolism leads to
higher plasma

concentrations from
standard doses.

Typical Daily Dose
for Therapeutic
Steady-State

e.g., 150 mg/day [4] Lower doses than
midlife patients [5]

Elderly patients achieve
therapeutic levels at lower

doses, reducing toxicity
risk.

| Therapeutic Range (Blood Concentration) | Below 150 μg/L: often non-response Above 450 μg/L:

limited efficacy improvement [2] | Assumed to be similar, but reached with lower doses. | Highlights narrow

therapeutic range; monitoring is crucial. |

Detailed Experimental Protocols & Methodologies

The data in the table is derived from specific clinical study methodologies.

Study in Elderly Depressed Patients [5]

Objective: To monitor tolerance and establish steady-state plasma levels in elderly, treatment-
resistant depressed patients.

Population: Five female inpatients aged 67 to 80 years.
Dosing & Monitoring: Patients were treated with clomipramine. Plasma clomipramine levels were

determined once a steady state was achieved. Clinical response was measured using the Hamilton
Rating Scale for Depression (HAMD), and side effects were tracked with the Rating Scale for Side

Effects.
Key Finding: Elderly patients reached a therapeutic steady state at doses lower than those reported

for midlife patients, demonstrating an age-related pharmacokinetic difference.

Pharmacokinetic Interaction Study by Age [3]

Objective: To assess and compare plasma levels of clomipramine in different age groups.
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Population:

Control group: Patients aged 18-40 years.
Study groups: Patients aged 65-75 years and patients over 75 years.

Dosing & Assessment: All patients received a single 25 mg oral dose of clomipramine. The severity
of depression was assessed at baseline and on days 7, 14, 21, and 28 using a clinical research

scale.
Key Findings: While clinical improvement was similar across groups, the response to treatment was

slower in the oldest patients. Side effects like constipation, tremor, ataxia, and vertigo were more
common in older subjects.

Metabolic Pathway and Age-Related Changes

The following diagram illustrates the primary metabolic pathway of clomipramine and highlights how aging

affects its processing, leading to the observed pharmacokinetic differences.
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The diagram shows that clomipramine is metabolized into two active compounds: the parent drug (CMI) and

its metabolite (DCMI). The process of breaking these down for elimination becomes less efficient with age.

This reduced efficiency, driven by diminished liver enzyme activity, is the core reason for the higher serum

concentrations and prolonged half-lives observed in elderly patients at standard doses.
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Key Takeaways for Research and Development

Narrow Therapeutic Range: Clomipramine has a well-established, narrow therapeutic window,
making therapeutic drug monitoring (TDM) crucial, especially in vulnerable populations [2].

Age as a Critical Covariate: Physiological aging significantly alters clomipramine's
pharmacokinetics. Dosing regimens for elderly patients must be adjusted downward to avoid toxicity

while maintaining efficacy [3] [5].
Metabolic Considerations: Research and clinical protocols should account for the activity of major

CYP450 enzymes (particularly 2D6 and 1A2). Genotyping for CYP2D6 polymorphism could be
valuable for predicting individual variations in metabolism and dose requirements [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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